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Compound of Interest

Compound Name: Decyltrimethylammonium bromide

Cat. No.: B1196926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

decyltrimethylammonium bromide (DTAB), a cationic surfactant of significant interest in

various scientific and industrial applications, including drug delivery systems. This document

details DTAB's solubility in aqueous and organic solvents, presents available quantitative data,

outlines experimental protocols for solubility determination, and visualizes key concepts related

to its solubility behavior.

Introduction to Decyltrimethylammonium Bromide
(DTAB)
Decyltrimethylammonium bromide (DTAB) is a quaternary ammonium salt with the chemical

formula C₁₃H₃₀BrN. Its amphiphilic nature, consisting of a hydrophilic trimethylammonium head

group and a hydrophobic decyl tail, governs its solubility and interfacial properties. This

structure allows DTAB to form micelles in solution, a critical factor influencing its behavior as a

surfactant and its ability to solubilize poorly soluble compounds.

Solubility of DTAB in Various Solvents
The solubility of DTAB is dictated by the principle of "like dissolves like." Its ionic, hydrophilic

head has a strong affinity for polar solvents, while its nonpolar hydrocarbon tail interacts

favorably with nonpolar environments.
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Aqueous Solubility
DTAB is considered soluble in water.[1][2] Its solubility is intrinsically linked to a phenomenon

known as the Krafft point. The Krafft point is the temperature at which the solubility of an ionic

surfactant equals its critical micelle concentration (CMC).[3] Below the Krafft point, the solubility

of the surfactant is limited. As the temperature rises and reaches the Krafft point, there is a

significant increase in solubility due to the formation of micelles, which can incorporate the

surfactant molecules into their core, effectively increasing the overall concentration of the

surfactant in the solution. For DTAB, the Krafft temperature is an important parameter to

consider when preparing aqueous solutions.

Solubility in Organic Solvents
DTAB exhibits good solubility in polar organic solvents.[1][4] This is attributed to the favorable

interactions between the polar solvent molecules and the charged head group of the DTAB

molecule.

Alcohols (Ethanol and Methanol): DTAB is readily soluble in alcohols such as ethanol and

methanol.[4] The presence of a hydroxyl group in these solvents allows for strong dipole-

dipole interactions and hydrogen bonding with the bromide counter-ion and potential

interactions with the quaternary ammonium head group.

Acetone: DTAB also shows good solubility in acetone, another polar aprotic solvent.[4]

Non-polar Solvents: The solubility of DTAB in non-polar solvents is limited due to the

unfavorable interactions between the ionic head group and the non-polar solvent molecules.

Quantitative Solubility Data
While qualitative descriptions of DTAB's solubility are readily available, specific quantitative

data in various solvents at different temperatures is not extensively tabulated in publicly

accessible literature. The available data primarily focuses on the critical micelle concentration

(CMC) and the phase behavior of DTAB in aqueous solutions. The phase diagram of the water-

alkyltrimethylammonium bromide systems indicates that DTAB forms various liquid crystalline

phases at higher concentrations, which defines the upper limit of its solubility in the isotropic

solution phase.[5]
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Table 1: Physicochemical Properties of Decyltrimethylammonium Bromide

Property Value Reference

Chemical Formula C₁₃H₃₀BrN [2]

Molar Mass 280.29 g/mol [2]

Appearance
White to beige chunks or

powder
[2]

Melting Point 243 °C [2]

Table 2: Qualitative Solubility of Decyltrimethylammonium Bromide

Solvent Solubility Reference

Water Soluble [1][2]

Ethanol Good solubility [4]

Methanol Good solubility [4]

Acetone Good solubility [4]

Experimental Protocols for Solubility Determination
The following protocols outline general methods for determining the solubility of surfactants like

DTAB. These are based on established methodologies such as the OECD Guideline 105 for

water solubility.

Determination of Aqueous Solubility (Flask Method)
This method is suitable for substances with a solubility of 10⁻² g/L or higher.

Principle: A supersaturated solution of the substance in water is prepared and allowed to

equilibrate. The concentration of the substance in the saturated solution is then determined

analytically.

Apparatus:
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Constant temperature water bath or shaker

Volumetric flasks

Analytical balance

Centrifuge or filtration apparatus (e.g., syringe filters with a pore size of 0.45 µm or less)

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer, or a titration

setup)

Procedure:

Add an excess amount of DTAB to a known volume of deionized water in a flask.

Place the flask in a constant temperature bath and stir or shake for a sufficient period to

reach equilibrium (e.g., 24-48 hours). Periodically, take samples to monitor the approach to

equilibrium.

Once equilibrium is reached, cease agitation and allow the solution to stand at the same

temperature to allow for the separation of undissolved solid.

Separate the saturated aqueous phase from the undissolved solid by centrifugation or

filtration. Ensure that the separation method does not alter the temperature of the solution.

Analyze the concentration of DTAB in the clear, saturated solution using a suitable and

validated analytical method.

Perform the experiment at least in triplicate.

Determination of Solubility in Organic Solvents
A similar flask method can be employed to determine the solubility of DTAB in organic solvents

like ethanol or methanol.

Procedure:
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Follow the same steps as for the aqueous solubility determination, but use the desired

organic solvent instead of water.

Ensure that the analytical method used for quantification is validated for the specific organic

solvent.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the general workflow for determining the solubility of a

substance using the flask method.
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Workflow for Solubility Determination (Flask Method)

Preparation

Equilibration

Phase Separation

Analysis

Start

Add excess DTAB to solvent

Equilibrate at constant temperature with agitation

Periodically check concentration

monitor not at equilibrium

Separate saturated solution from solid

at equilibrium

Analyze DTAB concentration

End
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DTAB Micellization and its Effect on Solubility

Below CMC

Above CMC

DTAB monomers in solution

Micelle Formation
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Increased Apparent Solubility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1196926#solubility-of-decyltrimethylammonium-
bromide-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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